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Compound of Interest

Compound Name: Benzaldehyde diethyl acetal-d10

Cat. No.: B15598419

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of Benzaldehyde diethyl acetal-d10. This deuterated analog of
benzaldehyde diethyl acetal serves as a valuable tool in analytical and research settings,
particularly as an internal standard for mass spectrometry-based quantification.

Core Chemical Properties

Benzaldehyde diethyl acetal-d10 (a,a-Diethoxytoluene-d10) is a stable isotope-labeled
compound where the ten hydrogen atoms on the two ethyl groups have been replaced with
deuterium.[1] This isotopic substitution results in a higher molecular weight compared to its
non-deuterated counterpart, a key feature for its use in mass spectrometry. While specific
physical properties for the deuterated compound are not widely published, the properties of the
non-deuterated form (CAS No: 774-48-1) provide a close approximation.

Table 1: Physicochemical Properties of Benzaldehyde Diethyl Acetal and its Deuterated Analog
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Property

Benzaldehyde Diethyl

Acetal-d10

Benzaldehyde Diethyl
Acetal (Non-deuterated)

Molecular Formula

C11HeD1002

C11H1602[2]

Molecular Weight 190.31 g/mol [1] 180.24 g/mol [2]

N Clear colorless to pale yellow
Appearance Not specified o

liquid[2]

Density Not specified 0.975 - 0.98 g/mL][2]
Boiling Point Not specified 222 °C at 760 mmHg
Refractive Index Not specified n20/D 1.472 - 1.482
Solubility Not specified Soluble in alcohol and oils

Synthesis and Experimental Protocols

The synthesis of Benzaldehyde diethyl acetal-d10 typically involves the acid-catalyzed

reaction of benzaldehyde with deuterated ethanol (ethanol-d6).

Experimental Protocol: Synthesis of Ethanol-d6

Ethanol-d6 is a key precursor for the synthesis of Benzaldehyde diethyl acetal-d10. One

common method for its preparation is through the catalytic deuteration of acetyl chloride.

Materials:

Acetyl chloride

Procedure:

Deuterium oxide (D20)

Ruthenium catalyst

Co-solvent (e.g., dioxane)
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 In areaction vessel under an inert atmosphere, a solution of acetyl chloride in a suitable co-
solvent is prepared.

e Aruthenium-based catalyst is added to the solution.
o Deuterium oxide is added dropwise to the reaction mixture while stirring.

e The reaction is heated to the appropriate temperature and monitored for completion by
techniques such as NMR or GC.

» Upon completion, the mixture is cooled, and the ethanol-dé6 is isolated and purified by
distillation.[3]

Experimental Protocol: Acetal Formation

The formation of the diethyl acetal from benzaldehyde and ethanol is an acid-catalyzed
equilibrium reaction.

Materials:

Benzaldehyde

Ethanol-d6

Anhydrous acid catalyst (e.g., p-toluenesulfonic acid or hydrogen chloride)

Anhydrous solvent (e.g., dichloromethane)

Procedure:

Benzaldehyde and a molar excess of ethanol-d6 are dissolved in an anhydrous solvent in a
flask equipped with a reflux condenser and a drying tube.

A catalytic amount of an acid catalyst is added to the solution.

The mixture is refluxed, and the reaction progress is monitored by thin-layer chromatography
(TLC) or gas chromatography (GC).

Once the reaction is complete, the mixture is cooled to room temperature.
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e The reaction is quenched by the addition of a weak base (e.g., sodium bicarbonate solution).

e The organic layer is separated, washed with water and brine, and then dried over an
anhydrous drying agent (e.g., sodium sulfate).

e The solvent is removed under reduced pressure, and the crude product is purified by
vacuum distillation to yield Benzaldehyde diethyl acetal-d10.

Applications in Research and Drug Development

The primary application of Benzaldehyde diethyl acetal-d10 is as an internal standard in
guantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) and
gas chromatography-mass spectrometry (GC-MS).[1]

Use as an Internal Standard

In quantitative mass spectrometry, an internal standard is a compound of known concentration
that is added to an unknown sample. It is used to correct for variations in sample preparation,
injection volume, and instrument response. A deuterated internal standard is ideal because its
chemical and physical properties are very similar to the analyte of interest, but it can be
distinguished by its higher mass.

The workflow for using Benzalalhyde diethyl acetal-d10 as an internal standard for the
quantification of benzaldehyde is depicted below.

Click to download full resolution via product page
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Figure 1. A generalized workflow for the quantification of an analyte (e.g., benzaldehyde) using
a deuterated internal standard (IS) like Benzaldehyde diethyl acetal-d10 with LC-MS/MS.

Spectroscopic Data (Reference)

While specific spectra for Benzaldehyde diethyl acetal-d10 are not readily available, the data
for the non-deuterated compound can serve as a reference for identifying the key structural
features. The mass spectrum will show a molecular ion peak at m/z 190.31 for the deuterated
compound, shifted from the m/z 180.24 of the non-deuterated analog. In the *H NMR spectrum
of the d10 compound, the signals corresponding to the ethyl groups would be absent.

Table 2: Reference Spectroscopic Data for Benzaldehyde Diethyl Acetal (Non-deuterated)

Technique Key Features

Signals for the phenyl protons, the acetal proton
1H NMR (CH), and the methylene (CH2) and methyl
(CH?3) protons of the ethyl groups.

Resonances for the aromatic carbons, the
13C NMR acetal carbon, and the carbons of the ethyl

groups.

C-H stretching (aromatic and aliphatic), C=C
IR stretching (aromatic ring), and C-O stretching

(acetal).

Safety and Handling

Benzaldehyde diethyl acetal should be handled in a well-ventilated area, and appropriate
personal protective equipment (PPE), including gloves and safety glasses, should be worn. It is
considered a combustible liquid. For detailed safety information, refer to the Safety Data Sheet
(SDS) provided by the supplier.[4]

Conclusion
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Benzaldehyde diethyl acetal-d10 is a crucial analytical tool for researchers requiring precise
guantification of benzaldehyde in complex matrices. Its synthesis from deuterated ethanol and
its application as an internal standard in mass spectrometry-based methods enhance the
accuracy and reliability of analytical data in pharmaceutical and chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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